Cas no 1638757-74-0 (tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate
• CAS No: 1638757-74-0
• MF: C₁₃H₂₃FN₂O₂
• MW: 258.332327127457
• CID: 4612078
• Update Time: 2025-05-19

tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TRANS-8-AMINO-7-FLUORO-2-AZA-SPIRO[4.4]NONANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate

• Inchi： 1S/C13H23FN2O2/c1-12(2,3)18-11(17)16-5-4-13(8-16)6-9(14)10(15)7-13/h9-10H,4-8,15H2,1-3H3/t9-,10-,13?/m0/s1
• InChI Key： RMLUGCZJYTXPOU-UCBNGSGESA-N
• SMILES： C1C2(C[C@H](F)[C@@H](N)C2)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate

Professional Introduction to Compound with CAS No. 1638757-74-0 and Product Name: *tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate*

The compound identified by the CAS number 1638757-74-0 and the product name tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, characterized by its unique nitrogen-containing heterocycle and fluorinated substituent, has garnered considerable attention due to its potential pharmacological applications. The compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of spirocyclic scaffolds, which often provide enhanced metabolic stability and improved binding affinity to biological targets. The presence of a fluorine atom in the molecule is particularly noteworthy, as fluorine substitution can significantly modulate the pharmacokinetic properties of a drug candidate. Specifically, the 8-fluoro substituent in this compound contributes to its lipophilicity and metabolic resistance, attributes that are highly desirable in drug design.

The amino group at the 7-position of the spirocyclic core serves as a critical pharmacophore, enabling interactions with various biological receptors and enzymes. This feature has led to extensive studies aimed at optimizing the compound's bioactivity for therapeutic purposes. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The tert-butyl ester moiety at the 2-position further enhances the molecule's solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing for the rational design of derivatives with improved efficacy. The spirocyclic framework of tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate has been modeled using molecular dynamics simulations to understand its conformational flexibility and binding dynamics. These studies have revealed that the compound adopts a stable chair conformation, which is optimal for interactions with protein targets.

The fluorinated azaspiro scaffold has also been explored for its potential as an antiviral agent. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain viral proteases, suggesting its utility in developing antiviral therapies. The combination of nitrogen and fluorine atoms in the molecule creates a unique electronic environment that can be leveraged to enhance binding affinity and selectivity.

In addition to its pharmacological potential, this compound has shown promise in material science applications. The spirocyclic structure contributes to its thermal stability and mechanical strength, making it suitable for use in advanced polymers and coatings. Researchers are currently investigating its incorporation into self-healing materials, where it could enhance durability and functionality.

The synthesis of tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the spirocyclic core, followed by selective fluorination and functional group modifications. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

The compound's structural features have also inspired innovative drug delivery systems. Its spirocyclic nature allows for facile conjugation with biomolecules such as peptides and antibodies, enhancing targeted delivery to specific tissues or cells. This approach has been particularly promising in oncology, where localized delivery of therapeutic agents can minimize systemic side effects.

Ongoing research continues to uncover new applications for this versatile molecule. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in both medicinal chemistry and materials science. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel derivatives with enhanced properties.

In conclusion, tert-butyl trans-7-amino-8-fluoro-2-azaspiro[4.4]nonane-2-carboxylate, represented by CAS number 1638757-74-0, exemplifies the intersection of structural complexity and functional diversity in modern chemical research. Its unique spirocyclic framework combined with strategic substituents positions it as a valuable scaffold for developing next-generation therapeutics and advanced materials. As research progresses, this compound is poised to make significant contributions across multiple scientific disciplines.